molecular formula C11H17NO3S B2668459 N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide CAS No. 2137992-42-6

N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide

Cat. No. B2668459
CAS RN: 2137992-42-6
M. Wt: 243.32
InChI Key: IDQFYBSLRHAYMV-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves specific reactions and starting materials. One notable method for its preparation is through Mo(CO)6-mediated ring expansion of methyl 2-(isoxazol-5-yl)-3-oxopropanoates . This process yields 2-alkyl-6-aryl-, 2-aryl-6-aryl , and 2,6-diaryl-5-aryl/hetaryl-substituted methyl 4-oxo-1,4-dihydropyridine-3-carboxylates .


Molecular Structure Analysis

The molecular formula of N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide is C₆H₁₂ClNO₄S , with an average mass of 229.682 Da . Its monoisotopic mass is approximately 229.018 Da .


Chemical Reactions Analysis

The compound’s reactivity allows for the facile synthesis of 2,4,6-triaryl-substituted and 1,2,5,6-tetrasubstituted nicotinates . These derivatives are of interest due to their potential bioactivity and pharmaceutical relevance .

properties

IUPAC Name

N-(4-oxo-1,4-oxathian-4-ylidene)hept-6-ynamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17NO3S/c1-2-3-4-5-6-11(13)12-16(14)9-7-15-8-10-16/h1H,3-10H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDQFYBSLRHAYMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCCCCC(=O)N=S1(=O)CCOCC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide

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